Cas no 2136867-25-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid
• CAS No: 2136867-25-7
• MF: C₁₅H₁₆N₂O₄S₂
• MW: 352.428541183472
• CID: 6513384
• PubChem ID: 165812262
• Update Time: 2025-06-09

(3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-[5-(methylsulfanyl)-1,3-thiazol-2-yl]propanoic acid
• EN300-1284037
• 2136867-25-7

• Inchi： 1S/C15H16N2O4S2/c1-22-13-8-16-14(23-13)11(7-12(18)19)17-15(20)21-9-10-5-3-2-4-6-10/h2-6,8,11H,7,9H2,1H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： RRTRIWGDZDZARK-LLVKDONJSA-N
• SMILES： S1C(=CN=C1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 352.05514934g/mol
• Monoisotopic Mass: 352.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic Acid (CAS No. 2136867-25-7)

(3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2136867-25-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, including its thiazole ring and various functional groups, contribute to its potential therapeutic applications.

The thiazole core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its sulfur-containing structure imparts distinctive chemical properties that make it an attractive scaffold for drug design. In particular, the presence of a methylsulfanyl group at the 5-position of the thiazole ring enhances the compound's interaction with biological targets, potentially modulating enzyme activity and receptor binding.

The amine functionality at the 3-position, protected as a (benzyloxy)carbonylamino group, adds another layer of complexity to the molecule. This protecting group is commonly used in peptide synthesis and drug development to prevent unwanted side reactions while allowing for selective deprotection under specific conditions. The carboxylic acid moiety at the 2-position further extends the compound's reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the structural motifs present in (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid can effectively engage with proteins and enzymes involved in critical metabolic pathways. This has opened up new avenues for developing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its stereochemistry. The (3R) configuration at the chiral center introduces a specific three-dimensional arrangement that can significantly influence its biological activity. Research has demonstrated that enantiomeric purity is crucial in drug development, as different enantiomers can exhibit vastly different pharmacological profiles. The precise stereochemical control achieved in the synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid underscores its potential as a lead compound for further optimization.

The incorporation of the methylsulfanyl group at the 5-position of the thiazole ring has been strategically designed to enhance binding affinity and selectivity. This functional group can form hydrogen bonds and other non-covalent interactions with biological targets, thereby improving the compound's pharmacokinetic properties. Additionally, the benzyloxy carbonyl protecting group provides stability during synthetic manipulations while allowing for controlled release of the amine functionality under physiological conditions.

In vitro studies have revealed that (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid exhibits notable inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in tumor proliferation and angiogenesis, making it a promising candidate for anticancer therapy. Furthermore, its ability to modulate inflammatory pathways has garnered interest from researchers investigating novel treatments for chronic inflammatory diseases.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex structural features and stereochemical requirements. Advanced synthetic methodologies have been employed to construct the thiazole ring system with high precision, ensuring optimal biological activity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have played pivotal roles in achieving the desired stereochemical outcome.

The potential applications of (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive building block for designing novel materials with specialized properties. For example, derivatives of this compound could be explored for their potential use in biodegradable polymers or as precursors for advanced functional materials.

As research continues to uncover new biological targets and therapeutic strategies, compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-5-(methylsulfanyl)-1,3-thiazol-2-ylpropanoic acid are expected to play a crucial role in drug discovery and development. The combination of innovative synthetic chemistry with cutting-edge biotechnological approaches will be essential in translating these findings into tangible medical benefits for patients worldwide.